Cholan-24-oic acid, 3-oxo-, methyl ester, (5beta)-
Cholan-24-oic acid, 3-oxo-, methyl ester, (5beta)-
Brand Name:
Vulcanchem
CAS No.:
1173-32-6
VCID:
VC0044852
InChI:
InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-17,19-22H,5-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C25H40O3
Molecular Weight:
388.6 g/mol
Cholan-24-oic acid, 3-oxo-, methyl ester, (5beta)-
CAS No.: 1173-32-6
Reference Standards
VCID: VC0044852
Molecular Formula: C25H40O3
Molecular Weight: 388.6 g/mol
CAS No. | 1173-32-6 |
---|---|
Product Name | Cholan-24-oic acid, 3-oxo-, methyl ester, (5beta)- |
Molecular Formula | C25H40O3 |
Molecular Weight | 388.6 g/mol |
IUPAC Name | methyl (4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
Standard InChI | InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-17,19-22H,5-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,24+,25-/m1/s1 |
Standard InChIKey | SRLWMUQGWKOYLX-NAMNPDSASA-N |
Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C |
SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C |
Synonyms | 3-Oxo-5β-cholan-24-oic Acid Methyl Ester; Methyl 3-Oxo-5β-cholan-24-oate; Methyl 3-Oxo-5β-cholanate; 3-Oxo-5β-cholanic Acid Methyl Ester; |
PubChem Compound | 10949126 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume